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Compound of Interest

Ethyl 6-(4-oxopiperidin-1-
Compound Name: o
yl)nicotinate

Cat. No.: B1291742

An In-depth Technical Guide to Ethyl 6-(4-
oxopiperidin-1-yl)nicotinate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethyl 6-(4-oxopiperidin-1-yl)nicotinate, a heterocyclic compound identified by CAS number
1016885-83-8, is a molecule of interest within the domain of chemical synthesis and drug
discovery. This technical guide serves to consolidate the available physical and chemical
property data for this compound. However, it is critical to note that comprehensive experimental
data for this specific molecule is not widely available in public databases. Much of the currently
accessible information is limited to basic molecular identifiers. This document presents the
confirmed properties and highlights the significant gaps in the experimental data record.

Chemical Identity and Structure

Ethyl 6-(4-oxopiperidin-1-yl)nicotinate is a derivative of nicotinic acid, featuring a 4-
oxopiperidinyl substituent at the 6-position of the pyridine ring. The presence of an ethyl ester,
a pyridine ring, and a piperidinone moiety suggests its potential as a versatile intermediate in
the synthesis of more complex molecules.

Table 1: Compound Identifiers
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Identifier Value Source
CAS Number 1016885-83-8 [11[2]
Molecular Formula C13H16N203 [1][2]
Molecular Weight 248.28 g/mol [1]
Product Number VCP2-026 [2]
Category Piperidine derivative [2]

Physical and Chemical Properties

A thorough search of scientific literature and chemical supplier databases reveals a significant
lack of experimentally determined physical and chemical properties for Ethyl 6-(4-
oxopiperidin-1-yl)nicotinate. Safety Data Sheets (SDS) for this compound consistently report
"no data available" for the majority of these parameters.

Table 2: Physical and Chemical Properties
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Property

Value

Source

Physical State

No data available

[3]

Color

No data available

[3]

Odor

No data available

[3]

Melting Point/Freezing Point

No data available

[3]

Boiling Point or Initial Boiling

Point and Boiling Range

No data available

[3]

Flammability

No data available

[3]

Lower and Upper Explosion

Limit/Flammability Limit

No data available

[3]

Flash Point

No data available

[3]

Auto-ignition Temperature

No data available

[3]

Decomposition Temperature

No data available

[3]

pH

No data available

[3]

Kinematic Viscosity

No data available

[3]

Solubility

No data available

[3]

Partition Coefficient n-

octanol/water (Log Value)

No data available

[3]

Vapor Pressure

No data available

[3]

Density and/or Relative

Density

No data available

[3]

Relative Vapor Density

No data available

[3]

Particle Characteristics

No data available

[3]

For the purpose of comparison, predicted data for a positional isomer, ethyl 2-(4-oxopiperidin-1-
yhnicotinate (CAS No. 1016524-78-9), are presented below. It is crucial to emphasize that
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these values are not for the target compound and should be used with caution as indicative
estimates only.

Table 3: Predicted Properties of Ethyl 2-(4-oxopiperidin-1-yl)nicotinate (CAS 1016524-78-9)

Property Predicted Value Source
Density 1.206 + 0.06 g/cm?® [4]
Boiling Point 412.9+45.0 °C [4]
Flash Point 203.5+28.7 °C [4]
Refractive Index 1.551 [4]
Polar Surface Area (PSA) 59.5 A2 [4]
XLogP3 0.73 [4]

Experimental Protocols

Due to the absence of published research detailing the synthesis or experimental evaluation of
Ethyl 6-(4-oxopiperidin-1-yl)nicotinate, no established and validated experimental protocols
can be provided at this time.

A potential synthetic route could logically involve the nucleophilic aromatic substitution of a
suitable ethyl 6-halonicotinate with 4-piperidinone. The general workflow for such a synthesis is
depicted below. This diagram represents a hypothetical pathway and has not been
experimentally verified for this specific compound.
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Hypothetical Synthesis Workflow

Starting Materials

Ethyl 6-halonicotinate 4-Piperidinone

Reaction Step

Nucleophilic Aromatic Substitution
(e.g., Buchwald-Hartwig amination or similar)
Solvent, Base, Catalyst

Work-up & [Purification

Aqueous Work-up

Chromatography

Final Rroduct

Ethyl 6-(4-oxopiperidin-1-yl)nicotinate

Click to download full resolution via product page

Caption: Hypothetical synthetic route for Ethyl 6-(4-oxopiperidin-1-yl)nicotinate.

Signaling Pathways and Biological Activity
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There is currently no information in the public domain regarding the biological activity of Ethyl
6-(4-oxopiperidin-1-yl)nicotinate or its interaction with any signaling pathways. Its structural
similarity to other nicotinic acid derivatives could suggest potential activity as a vasodilator or in
other biological processes, but this remains purely speculative without experimental evidence.

Conclusion and Future Outlook

Ethyl 6-(4-oxopiperidin-1-yl)nicotinate is a chemical entity for which there is a significant
dearth of publicly available experimental data. This guide has compiled the known identifiers for
this compound. The lack of information on its physical, chemical, and biological properties
underscores the need for foundational research to characterize this molecule. Future studies
should aim to synthesize and purify this compound, followed by a comprehensive analysis of its
properties, including but not limited to melting and boiling points, solubility in various solvents,
and full spectral characterization (*H NMR, 3C NMR, IR, and Mass Spectrometry). Such data
would be invaluable for its potential application in medicinal chemistry and materials science.
Researchers interested in this compound are encouraged to undertake these fundamental
characterization studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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